Cas no 885188-93-2 ((2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile)

• Product Name: (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile
• CAS No: 885188-93-2
• MF: C₁₉H₂₀ClN₃O₂S
• MW: 389.899002075195
• CID: 5438970
• Update Time: 2025-07-17

(2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-chlorophenyl)sulfonyl-3-[4-(diethylamino)anilino]prop-2-enenitrile
• (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile

• Inchi： 1S/C19H20ClN3O2S/c1-3-23(4-2)17-9-7-16(8-10-17)22-14-19(13-21)26(24,25)18-11-5-15(20)6-12-18/h5-12,14,22H,3-4H2,1-2H3
• InChI Key： DYNVBDYPFJJYPK-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(Cl)C=C1)(=O)=O)=CNC1=CC=C(N(CC)CC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile

Chemical Profile of (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile (CAS No. 885188-93-2)

The compound (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile, identified by its CAS number 885188-93-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system with a nitrile group and sulfonamide functionalities, has garnered attention for its potential applications in drug discovery and molecular pharmacology.

At the core of this compound's structure lies a 4-chlorobenzenesulfonyl moiety, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates. The presence of this group, combined with the diethylamino substituent on the phenyl ring, creates a favorable environment for interactions with biological targets. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their versatility and efficacy. The (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile structure exemplifies how strategic modifications can lead to compounds with enhanced pharmacological properties. The conjugated enone-nitrile system not only contributes to the molecule's solubility and bioavailability but also provides a scaffold for further derivatization, enabling the exploration of diverse chemical space.

In the context of contemporary drug development, this compound has been investigated for its potential as an intermediate in the synthesis of novel therapeutics. The combination of electron-withdrawing and electron-donating groups within its framework suggests applications in modulating enzyme activity, particularly in kinases and proteases that are implicated in diseases such as cancer and inflammatory disorders. The 4-chlorobenzenesulfonyl group, in particular, has been shown to improve binding interactions with active sites of target proteins, making it a valuable component in rational drug design.

The pharmacokinetic profile of (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile is another area of interest. Computational modeling and experimental studies have indicated that this compound exhibits favorable properties such as moderate lipophilicity and good metabolic stability, which are essential for oral bioavailability. Additionally, the presence of polar functional groups enhances its solubility, reducing dosing frequency and improving patient compliance.

Advances in synthetic methodologies have also facilitated the efficient preparation of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct complex molecular architectures with high precision. These methods not only streamline the synthesis but also allow for the introduction of structural diversity, which is crucial for optimizing drug-like properties.

The biological activity of (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile has been explored through both in vitro and in vivo assays. Preliminary data suggest that this compound demonstrates inhibitory effects on certain enzymes, including those involved in signal transduction pathways relevant to neurodegenerative diseases. The ability to modulate these pathways opens up new avenues for therapeutic intervention and underscores the compound's potential as a lead molecule.

In conclusion, the compound (2Z)-2-(4-chlorobenzenesulfonyl)-3-{4-(diethylamino)phenylamino}prop-2-enenitrile (CAS No. 885188-93-2) represents a promising candidate in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for further development. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play a pivotal role in advancing medicinal chemistry towards more effective treatments for human diseases.